1,5-Bis(4-bromophenyl)-3-(2-ethoxyphenyl)pentane-1,5-dione

• IUPAC Name: 1,5-bis(4-bromophenyl)-3-(2-ethoxyphenyl)pentane-1,5-dione
• InChI: InChI=1S/C25H22Br2O3/c1-2-30-25-6-4-3-5-22(25)19(15-23(28)17-7-11-20(26)12-8-17)16-24(29)18-9-13-21(27)14-10-18/h3-14,19H,2,15-16H2,1H3
• InChI Key: JKOVOSIPBMAKLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(CC(=O)C2=CC=C(C=C2)Br)CC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C25H22Br2O3
• Molecular Weight: 530.2 g/mol

Description

1,5-Bis(4-bromophenyl)-3-(2-ethoxyphenyl)pentane-1,5-dione (BBEPD) is an organic compound that has been studied for a variety of applications in the fields of chemistry, biochemistry, and pharmacology. BBEPD is a white crystalline solid with a melting point of 125 °C and a boiling point of 168 °C. It is soluble in organic solvents such as ethanol and methanol. BBEPD is a dione, which is a compound containing two ketone groups. The compound has been studied for its potential therapeutic applications in the treatment of a variety of diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease.

Scientific Research Applications

• Organic Synthesis and Structural Analysis :

  • Novel bischalcone derivatives, including compounds structurally related to 1,5-Bis(4-bromophenyl)-3-(2-ethoxyphenyl)pentane-1,5-dione, have been synthesized and characterized for their molecular structure using techniques like X-ray diffraction, FT-IR, FT-Raman, and NMR spectral studies. These compounds have shown potential in areas like nonlinear optics due to their promising properties (Veeramanikandan et al., 2019).

• Thermal and Structural Properties Study :

  • Research on azoderivatives of β-diketones, which are structurally similar to the compound , has provided insights into their thermal stability and crystal structure. Such studies are significant for understanding the material properties and potential applications in various fields (Mahmudov et al., 2011).

• Inhibition of Copper Corrosion :

  • Derivatives of pentane-2,4-dione, which is structurally related to the compound, have been studied for their role in inhibiting copper corrosion in nitric acid solutions. These studies are crucial for understanding the material's protective capabilities in industrial applications (Fiala et al., 2007).

• Polymeric Light Emitting Diodes (PLEDs) :

  • Compounds like 1,5-bis(3,6-di(thiophen-3-yl)-9H-carbazol-9-yl)pentane have been synthesized and studied for their potential use in PLEDs. These compounds have shown promising results in emitting green and yellow colors, which could be significant for the development of new types of PLEDs (Aydın & Kaya, 2012).

• Supramolecular Chemistry :

  • Studies involving supramolecular aggregates, like the one formed from 3-phenyl-1,5-bis(pyridin-2-yl)pentane-1,5-dione dioxime, are essential for understanding the formation and properties of complex molecular structures. This research has implications in areas like nanotechnology and materials science (Nguyen et al., 2011).